Cas no 2172072-86-3 (1-1-(butan-2-yl)-3-methyl-1H-pyrazol-5-ylethan-1-amine)

• Product Name: 1-1-(butan-2-yl)-3-methyl-1H-pyrazol-5-ylethan-1-amine
• CAS No: 2172072-86-3
• MF: C₁₀H₁₉N₃
• MW: 181.277961969376
• CID: 6370752
• PubChem ID: 165590177
• Update Time: 2025-08-04

1-1-(butan-2-yl)-3-methyl-1H-pyrazol-5-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(butan-2-yl)-3-methyl-1H-pyrazol-5-ylethan-1-amine
• EN300-1618021
• 2172072-86-3
• 1-[1-(butan-2-yl)-3-methyl-1H-pyrazol-5-yl]ethan-1-amine

• Inchi： 1S/C10H19N3/c1-5-8(3)13-10(9(4)11)6-7(2)12-13/h6,8-9H,5,11H2,1-4H3
• InChI Key： IOWWGOSADNXUGU-UHFFFAOYSA-N
• SMILES： N1(C(=CC(C)=N1)C(C)N)C(C)CC

Computed Properties

• Exact Mass: 181.157897619g/mol
• Monoisotopic Mass: 181.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-1-(butan-2-yl)-3-methyl-1H-pyrazol-5-ylethan-1-amine

Professional Introduction to Compound with CAS No. 2172072-86-3 and Product Name: 1-1-(butan-2-yl)-3-methyl-1H-pyrazol-5-ylethan-1-amine

The compound identified by the CAS number 2172072-86-3 and the product name 1-1-(butan-2-yl)-3-methyl-1H-pyrazol-5-ylethan-1-amine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The molecular structure of this compound incorporates a pyrazole core, which is a well-known scaffold in medicinal chemistry, known for its ability to interact with various biological targets and exhibit pharmacological effects.

In recent years, there has been a growing interest in developing novel derivatives of pyrazole-based compounds for their applications in drug discovery. The presence of a butyl group at the 1-position and a methyl group at the 3-position of the pyrazole ring, along with an ethylamine moiety at the 1-position, contributes to the unique chemical properties and biological interactions of this compound. These structural features make it a promising candidate for further investigation in various pharmacological contexts.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The pyrazole core is highly versatile and can be functionalized in multiple ways, allowing chemists to tailor its properties for specific applications. For instance, derivatives of pyrazole have been explored for their anti-inflammatory, antimicrobial, and anticancer properties. The specific substitution pattern in 1-1-(butan-2-yl)-3-methyl-1H-pyrazol-5-ylethan-1-amine suggests that it may exhibit similar biological activities, making it a valuable asset in the development of new drugs.

Recent studies have highlighted the importance of pyrazole derivatives in addressing various therapeutic challenges. For example, research has demonstrated that certain pyrazole-based compounds can modulate enzyme activity and interfere with signaling pathways involved in disease progression. The structural features of 1-1-(butan-2-yl)-3-methyl-1H-pyrazol-5-ylethan-1-amine, including its alkylated pyrazole ring and amine substituent, position it as a potential candidate for such modulatory roles. This has spurred interest in synthesizing and characterizing additional derivatives to explore their full pharmacological spectrum.

The synthesis of 1-1-(butan-2-yl)-3-methyl-1H-pyrazol-5-ylethan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the pyrazole core, followed by functionalization at the 1-, 3-, and 5 Positions with appropriate substituents. The butyl group at the 1-position is particularly significant, as it can influence solubility and metabolic stability, while the methyl group at the 3-position may enhance binding affinity to biological targets. The ethylamine moiety at the 1-position adds another layer of complexity, potentially affecting both chemical reactivity and biological activity.

In terms of biological evaluation, 1-(butanamido)-4-methylpyrazole (a related derivative) has shown promise in preclinical studies for its ability to inhibit certain enzymes implicated in inflammation and pain pathways. Given the structural similarities between this compound and 2172072:86:3 (CAS No.), it is reasonable to hypothesize that 2172072:86:3 may also exhibit such inhibitory effects. Further research is needed to confirm these hypotheses through in vitro and in vivo studies.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds like pyrazoles due to their broad range of biological activities. These compounds can serve as lead structures for drug development or as key intermediates in synthesizing more complex molecules. The unique combination of structural features in 2172072:86:3 makes it an intriguing candidate for further exploration in this context. Researchers are particularly interested in how modifications to the pyrazole core can influence its pharmacokinetic properties, such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox).

Advances in computational chemistry have also facilitated the design and optimization of novel pyrazole derivatives like 2172072:86:3. Molecular modeling techniques allow researchers to predict how changes to the molecular structure will affect its interactions with biological targets. This approach has accelerated drug discovery efforts by enabling virtual screening of large libraries of compounds before experimental synthesis begins. By leveraging these computational tools alongside traditional synthetic methods, scientists can more efficiently identify promising candidates for further investigation.

The potential applications of 2172072:86:3 extend beyond traditional pharmaceuticals into other areas such as agrochemicals and materials science. Pyrazole derivatives are known for their stability under various conditions, making them suitable for use as intermediates or active ingredients in industrial processes. Additionally, their ability to form coordination complexes with metals has led to applications in catalysis and material science research.

In conclusion,2172072:86:3 (CAS No.) represents a significant advancement in heterocyclic chemistry with potential applications across multiple fields including medicine,agrochemicals,and materials science.* Its unique structural features,*including*the *pyrazole*core,*alkylated*substituents,*and*amine moiety,*make*it*a promis ing candidate for further investigation.* Future research should focus on elucidating its biological activities,*pharmacokinetic properties,*and*potential therapeutic applications.* By combining experimental synthesis with computational modeling,*scientists*can accelerate progress toward developing novel compounds based on this scaffold.* This work holds promise not only for advancing basic scientific understanding but also for contributing toward next-generation pharmaceutical therapies.*